Erbium(3+);oxygen(2-);fluoride

• IUPAC Name: erbium(3+);oxygen(2-);fluoride
• InChI: InChI=1S/Er.FH.O/h;1H;/q+3;;-2/p-1
• InChI Key: WHNBDFNXKDUDPO-UHFFFAOYSA-M
• Canonical SMILES: [O-2].[F-].[Er+3]
• Molecular Formula: ErFO
• Molecular Weight: 202.26 g/mol
• CAS No.: 13825-13-3

Description

Erbium(3+);oxygen(2-);fluoride, commonly known as erbium(III) fluoride, is a compound consisting of erbium ions in the +3 oxidation state, oxygen ions in the -2 oxidation state, and fluoride ions. This compound is part of the rare earth metal fluorides and is known for its unique optical and luminescent properties. Erbium(III) fluoride is typically a pinkish powder and is used in various high-tech applications, including infrared light-transmitting materials and up-converting luminescent materials .

Preparation Methods

Erbium(III) fluoride can be synthesized through several methods. One common synthetic route involves reacting erbium(III) nitrate with ammonium fluoride. The reaction proceeds as follows :

[ \text{Er(NO}_3\text{)}_3 + 3 \text{NH}_4\text{F} \rightarrow 3 \text{NH}_4\text{NO}_3 + \text{ErF}_3 ]

This reaction typically occurs under controlled conditions to ensure the purity and yield of the erbium(III) fluoride product. Industrial production methods may involve similar chemical reactions but on a larger scale, often utilizing automated systems to handle the reagents and control the reaction conditions.

Chemical Reactions Analysis

Erbium(III) fluoride undergoes various chemical reactions, including:

Oxidation and Reduction: Erbium in the +3 oxidation state is relatively stable, and the compound does not easily undergo oxidation or reduction under normal conditions.

Substitution Reactions: Erbium(III) fluoride can participate in substitution reactions where fluoride ions are replaced by other anions.

Complex Formation: Erbium(III) fluoride can form complexes with other ligands, which can alter its chemical and physical properties.

Common reagents used in these reactions include halogens (e.g., chlorine, bromine), acids (e.g., hydrochloric acid), and other fluoride sources. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Erbium(III) fluoride has a wide range of scientific research applications:

Optical Materials: Due to its unique luminescent properties, erbium(III) fluoride is used in the development of optical materials, including lasers and fiber optics.

Biomedical Applications: Erbium-doped materials are used in medical lasers for procedures such as skin resurfacing and dental treatments.

Material Science: Erbium(III) fluoride is used in the synthesis of advanced materials, including transparent ceramics and phosphors for display technologies.

Energy Applications: The compound is also explored for its potential use in energy-efficient lighting and solar cells.

Mechanism of Action

The mechanism by which erbium(III) fluoride exerts its effects is primarily related to its ability to absorb and emit light. The erbium ions in the compound can undergo electronic transitions when exposed to specific wavelengths of light, leading to luminescence. This property is exploited in various optical and biomedical applications. The molecular targets and pathways involved include the excitation of erbium ions and the subsequent emission of light at characteristic wavelengths .

Comparison with Similar Compounds

Erbium(III) fluoride can be compared with other rare earth metal fluorides, such as:

Ytterbium(III) fluoride (YbF3): Similar to erbium(III) fluoride, ytterbium(III) fluoride is used in optical materials and has unique luminescent properties.

Neodymium(III) fluoride (NdF3): This compound is also used in lasers and other optical applications but has different emission characteristics compared to erbium(III) fluoride.

Terbium(III) fluoride (TbF3): Terbium(III) fluoride is known for its green luminescence and is used in phosphors for display technologies.

Erbium(III) fluoride is unique due to its specific emission wavelengths and stability, making it particularly valuable in applications requiring precise optical properties.